Cas no 1705846-99-6 (5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide)

• Product Name: 5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide
• CAS No: 1705846-99-6
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 6422412
• PubChem ID: 90597799
• Update Time: 2025-05-20

5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide
• F6448-1869
• 5-methyl-N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]-1,2-oxazole-4-carboxamide
• 1705846-99-6
• AKOS024890333
• 5-methyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)isoxazole-4-carboxamide

• Inchi： 1S/C13H16N4O3/c1-9-12(7-15-20-9)13(18)16-10-6-14-17(8-10)11-2-4-19-5-3-11/h6-8,11H,2-5H2,1H3,(H,16,18)
• InChI Key： BTPZYOJQDSCFMZ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2=CN(C3CCOCC3)N=C2)=O)C=N1

Computed Properties

• Exact Mass: 276.12224039g/mol
• Monoisotopic Mass: 276.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.2Ų

Additional information on 5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide

5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide (CAS No. 1705846-99-6): A Comprehensive Overview

The compound 5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide (CAS No. 1705846-99-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole-carboxamide derivative features a unique structural framework combining pyrazole and oxazole moieties, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or biological modulator, given its structural similarity to other bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like 5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide has surged due to their versatility in drug discovery. The compound's molecular weight (279.29 g/mol) and lipophilicity (calculated LogP ≈ 1.8) suggest favorable pharmacokinetic properties, a hot topic in current medicinal chemistry discussions. Its tetrahydropyran (oxan-4-yl) substituent enhances solubility while maintaining metabolic stability, addressing a key challenge in modern small-molecule drug design.

The synthesis of CAS 1705846-99-6 typically involves multi-step organic reactions, including amide coupling between the 5-methyl-1,2-oxazole-4-carboxylic acid and the 1-(oxan-4-yl)pyrazol-4-amine precursor. This synthetic route has been optimized for high yield and purity, crucial for pharmaceutical intermediates production. Analytical characterization by HPLC, NMR, and mass spectrometry confirms the compound's structural integrity, meeting stringent industry standards for research chemicals.

Current research trends highlight 5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide as a potential scaffold for cancer therapeutics, with particular interest in its structure-activity relationship (SAR) studies. Computational modeling suggests the oxazole ring may serve as a hydrogen bond acceptor, while the pyrazole nitrogen could participate in key molecular interactions. These features align with growing searches for "new kinase inhibitors 2024" and "small molecule drug candidates," reflecting industry demands.

Beyond pharmaceuticals, this compound shows promise in agrochemical applications, where its heterocyclic core might function as a plant growth regulator or pesticide intermediate. The oxan-4-yl group contributes to improved bioavailability in biological systems, a property highly sought after in modern crop protection chemicals. This dual potential makes CAS 1705846-99-6 particularly valuable in cross-industry research collaborations.

The global market for specialized heterocyclic carboxamides like 5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide is projected to grow at 6.8% CAGR through 2027, driven by increased R&D investment in targeted therapies. Suppliers are responding to frequent queries about "bulk quantities of research chemicals" and "custom synthesis services," indicating strong commercial interest. Proper storage recommendations (typically 2-8°C under inert atmosphere) ensure compound stability for research applications.

Analytical methods for 1705846-99-6 quality control have become a focal point, with advanced techniques like UPLC-MS/MS enabling precise quantification at trace levels. Researchers frequently search for "analytical standards for heterocyclic compounds" and "purity verification methods," underscoring the importance of reliable characterization data. The compound's chromatographic behavior (typically eluting at 6.2 min in reverse-phase HPLC with 70:30 acetonitrile:water) serves as a valuable reference for method development.

Environmental and safety assessments of 5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide follow standard OECD guidelines, with biodegradability and ecotoxicity studies becoming increasingly important for regulatory compliance. These aspects address growing concerns about "green chemistry in pharmaceutical synthesis" and "sustainable chemical production," trending topics in scientific and industrial circles. Proper handling procedures (including PPE and ventilation) are emphasized in technical documentation.

Patent landscapes reveal increasing activity around oxazole-pyrazole derivatives, with CAS 1705846-99-6 appearing in several applications for inflammatory disease treatments. This aligns with market demands for "new anti-inflammatory compounds" and "immunomodulatory small molecules." The compound's intellectual property status varies by jurisdiction, requiring careful review before commercial development.

Future research directions for 5-methyl-N-[1-(oxan-4-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide may explore its potential in combination therapies or as a diagnostic agent, responding to emerging trends in "precision medicine" and "theranostic approaches." Its modular structure allows for systematic derivatization, enabling optimization for specific biological targets while maintaining favorable drug-like properties.